Cas no 2034392-22-6 (2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide
• CAS No: 2034392-22-6
• MF: C₁₇H₁₄FN₃OS₂
• MW: 359.440964221954
• CID: 5334783
• Update Time: 2025-06-28

2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-fluorophenyl)thio)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acetamide
• 2-(4-fluorophenyl)sulfanyl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide

• Inchi： 1S/C17H14FN3OS2/c18-13-1-3-14(4-2-13)24-11-16(22)21-9-15-17(20-7-6-19-15)12-5-8-23-10-12/h1-8,10H,9,11H2,(H,21,22)
• InChI Key： CNGUSLLWXBOHAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NCC1C(C2=CSC=C2)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 2.6
• Topological Polar Surface Area: 108

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide

Professional Introduction to Compound with CAS No. 2034392-22-6 and Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide

Compound with the CAS number 2034392-22-6 and the product name 2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a 4-fluorophenyl moiety and a thiophen-3-yl substituent, makes it a promising candidate for further investigation.

The molecular framework of this compound is built around an acetamide core, which is a well-known pharmacophore in the design of bioactive molecules. The sulfanyl group attached to the 4-fluorophenyl ring introduces additional electronic properties that can influence the compound's interactions with biological targets. Specifically, the fluorine atom's electronegativity can modulate the electronic distribution across the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent studies in medicinal chemistry have highlighted the importance of pyrazinyl and thiophenyl derivatives in the development of novel therapeutic agents. The incorporation of these heterocyclic rings into the molecular structure of this compound not only enhances its complexity but also opens up possibilities for diverse biological activities. For instance, pyrazine derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while thiophene-based compounds have shown promise in treating neurological disorders and cardiovascular diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the key functional groups efficiently. These synthetic strategies are critical in maintaining the structural integrity of the molecule, which is essential for its intended biological applications.

In terms of biological activity, preliminary in vitro studies have suggested that this compound may possess inhibitory effects on certain enzymes and receptors relevant to human health. The 4-fluorophenyl sulfanyl group has been identified as a key interaction point with biological targets, potentially leading to modulatory effects on pathways associated with diseases such as cancer and metabolic disorders. Additionally, the presence of the thiophen-3-yl moiety may contribute to enhanced solubility and bioavailability, factors that are crucial for drug efficacy.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in various cellular processes. This compound's unique structure makes it a candidate for designing PPI modulators. By leveraging computational chemistry techniques such as molecular docking and dynamic simulations, researchers can predict how this molecule might interact with its intended biological targets. These computational approaches are essential for guiding experimental design and optimizing lead compounds for further development.

Furthermore, the growing emphasis on green chemistry principles has prompted investigations into sustainable synthetic routes for complex molecules like this one. Researchers are exploring methods that minimize waste generation and reduce environmental impact without compromising on yield or purity. Such efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing.

The potential therapeutic applications of this compound extend beyond traditional drug targets. Emerging research suggests that it may also exhibit properties relevant to neurodegenerative diseases, where modulation of specific signaling pathways could lead to novel treatment strategies. The combination of structural features derived from fluorinated aromatic rings and heterocyclic systems provides a rich scaffold for exploring diverse biological functions.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can interact selectively with disease-related pathways. This compound exemplifies how careful molecular design can yield promising candidates for therapeutic intervention. Its unique combination of structural elements positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs.

In conclusion,2-[(4-fluorophenyl)sulfanyl]-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}acetamide represents a significant contribution to the field of chemical biology and drug discovery. Its intricate molecular architecture offers numerous opportunities for further exploration into its biological activities and potential therapeutic applications. As research progresses, this compound is poised to play an important role in shaping future advancements in medicinal chemistry.